4-((4-Methoxyphenyl)amino)-4-oxo-2-((pyridin-3-ylmethyl)amino)butanoic acid

• IUPAC Name: 4-(4-methoxyanilino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid
• InChI: InChI=1S/C17H19N3O4/c1-24-14-6-4-13(5-7-14)20-16(21)9-15(17(22)23)19-11-12-3-2-8-18-10-12/h2-8,10,15,19H,9,11H2,1H3,(H,20,21)(H,22,23)
• InChI Key: RZGLIJXZJXKRSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC(C(=O)O)NCC2=CN=CC=C2
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

4-((4-Methoxyphenyl)amino)-4-oxo-2-((pyridin-3-ylmethyl)amino)butanoic acid, also known as MPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Electrochemical Behavior and Synthetic Applications

The electrochemical properties of unsymmetrical dihydropyridines, structurally related to the compound of interest, have been investigated for their potential in synthesizing complex organic molecules. These studies highlight the versatility of dihydropyridine derivatives in electrochemically-driven cyclization reactions, offering pathways to novel cyclic compounds and hydroxamic acids under varied pH conditions (David et al., 1995).

Catalytic and Antimicrobial Applications

Sulfonated Schiff base copper(II) complexes, derived from reactions involving components structurally related to the query compound, serve as efficient and selective catalysts in alcohol oxidation. These complexes facilitate the conversion of primary and secondary alcohols to their corresponding aldehydes and ketones, showcasing their utility in synthetic organic chemistry and potential antimicrobial applications (Hazra et al., 2015).

Synthesis and Antimicrobial Activity

The synthesis of cyanopyridine and cyanopyrans derivatives, incorporating methoxyphenyl groups similar to the query compound, has demonstrated significant antimicrobial activity against Mycobacterium tuberculosis and other microorganisms. This research underscores the potential of these compounds in developing new antimicrobial agents (Vyas et al., 2009).

Supramolecular Chemistry

Research on the molecular and crystal structure of compounds closely related to "4-((4-Methoxyphenyl)amino)-4-oxo-2-((pyridin-3-ylmethyl)amino)butanoic acid" reveals significant insights into supramolecular interactions. These studies provide a basis for understanding the assembly of complex molecular architectures, potentially guiding the design of new materials with desired physical and chemical properties (Naveen et al., 2016).